3-[5-(1-{2-[(4-fluorophenyl)amino]-2-oxoethyl}-2-oxo-1,2-dihydro-3H-indol-3-ylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]propanoic acid

• IUPAC Name: 3-[(5Z)-5-[1-[2-(4-fluoroanilino)-2-oxoethyl]-2-oxoindol-3-ylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]propanoic acid
• InChI: InChI=1S/C22H16FN3O5S2/c23-12-5-7-13(8-6-12)24-16(27)11-26-15-4-2-1-3-14(15)18(20(26)30)19-21(31)25(22(32)33-19)10-9-17(28)29/h1-8H,9-11H2,(H,24,27)(H,28,29)/b19-18-
• InChI Key: BLCGWHXFRDSNIK-HNENSFHCSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=C3C(=O)N(C(=S)S3)CCC(=O)O)C(=O)N2CC(=O)NC4=CC=C(C=C4)F
• Isomeric SMILES: C1=CC=C2C(=C1)/C(=C/3\C(=O)N(C(=S)S3)CCC(=O)O)/C(=O)N2CC(=O)NC4=CC=C(C=C4)F
• Molecular Formula: C22H16FN3O5S2
• Molecular Weight: 485.5 g/mol

Description

This compound belongs to a class of synthetic organic molecules that exhibit a range of biological activities. The research interest in such compounds is primarily due to their potential pharmaceutical applications, including anticancer and antimicrobial effects. The compound features a complex structure incorporating elements such as indole, thiazolidinone, and fluorophenyl groups, which contribute to its activity.

Synthesis Analysis

The synthesis of similar compounds involves multiple steps, starting from the preparation of indole-2-carboxylic acids derivatives, followed by reactions with various agents such as rhodanine-5-yl and thiophene-2-yl to form thiazolidinone derivatives. The process typically requires careful control of reaction conditions to achieve the desired product with high purity and yield (Kryshchyshyn-Dylevych et al., 2020).

Scientific Research Applications

HIV-1 and JSP-1 Inhibition

Research has explored the synthesis of novel classes of Rhodanine derivatives, showcasing their potential as HIV-1 and JSP-1 inhibitors. This includes derivatives synthesized under microwave conditions, indicating a promising direction for antiviral drug development (Kamila, Ankati, & Biehl, 2011).

Antimicrobial Activity

Another study focused on the synthesis of eperezolid-like molecules and their antimicrobial activities. These molecules exhibited high anti-Mycobacterium smegmatis activity, highlighting their potential in combating microbial infections (Yolal et al., 2012).

Anticancer Activity

The anticancer activity of 3-(4-oxo-2-thioxothiazolidin-5-yl)-1H-indole-carboxylic acids derivatives was evaluated, revealing significant antimitotic activity at micromolar concentrations. This suggests a promising route for cancer treatment research (Kryshchyshyn-Dylevych et al., 2020).

Novel Compound Synthesis

The synthesis of novel compounds with potential pharmacological interest, such as new thiazolidine and imidazolidine derivatives, has been a subject of research. These compounds demonstrated various antimicrobial effects, indicating their potential utility in developing new therapeutic agents (El‐Aasar & Saied, 2008).

Fluorescence Studies

In materials science, the study of carbon dots with high fluorescence quantum yield was conducted, identifying organic fluorophores as the main ingredients and fluorescence origins. This research provides insight into the development of highly fluorescent materials for various applications (Shi et al., 2016).